![molecular formula C12H9ClN2OS B2857707 4-chloro-N-(furan-2-ylmethyl)benzo[d]thiazol-2-amine CAS No. 1207031-92-2](/img/structure/B2857707.png)
4-chloro-N-(furan-2-ylmethyl)benzo[d]thiazol-2-amine
Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid . The obtained intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives .Molecular Structure Analysis
The structure of similar compounds is analyzed based on IR, 1H, 13C NMR, and mass spectral data . For instance, 1H-NMR and 13C-NMR data provide information about the hydrogen and carbon atoms in the molecule . IR spectroscopy provides information about the functional groups present in the molecule .Chemical Reactions Analysis
The compounds synthesized from “4-chloro-N-(furan-2-ylmethyl)benzo[d]thiazol-2-amine” were evaluated for anti-inflammatory activity . Compounds with a methoxy group at the sixth position in the benzothiazole ring appended with piperidine and morpholine moieties showed the highest IC50 values for COX-1 inhibition .Scientific Research Applications
Early Discovery Research
This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals . It’s used in the early stages of scientific research, where its properties and potential applications are explored .
Multitargeted Bioactive Molecule
Thiazoles, including this compound, are important heterocyclics exhibiting boundaryless biological activities . They have been synthesized with variable substituents as target structures and evaluated for their biological activities .
Antibacterial Activity
Thiazole derivatives have been reported with antibacterial activity . The substituents on the thiazole ring can greatly affect the biological outcomes .
Antifungal Activity
Similar to its antibacterial properties, thiazole derivatives also exhibit antifungal activities . This makes them valuable in the development of new antifungal drugs .
Anti-inflammatory and Analgesic Activities
Some indole derivatives, which are structurally similar to this compound, have shown anti-inflammatory and analgesic activities . This suggests that “4-chloro-N-(furan-2-ylmethyl)benzo[d]thiazol-2-amine” may also have potential in this area .
Antitumor Activity
Thiazoles have been reported to exhibit antitumor activity . This suggests that “4-chloro-N-(furan-2-ylmethyl)benzo[d]thiazol-2-amine” could potentially be used in cancer research .
Antidiabetic Activity
Thiazoles have also been associated with antidiabetic activity . This compound could potentially be used in the development of new treatments for diabetes .
Antiviral Activity
Thiazole derivatives have been reported with antiviral activity . This suggests that “4-chloro-N-(furan-2-ylmethyl)benzo[d]thiazol-2-amine” could potentially be used in the development of new antiviral drugs .
Mechanism of Action
Target of Action
Similar compounds have been found to exhibit weak cox-1 inhibitory activity .
Mode of Action
It’s worth noting that related compounds have shown to inhibit cox-1, an enzyme responsible for inflammation and pain .
Biochemical Pathways
Compounds with similar structures have been associated with anti-inflammatory and analgesic activities .
Result of Action
Related compounds have shown significant analgesic and anti-inflammatory activities .
properties
IUPAC Name |
4-chloro-N-(furan-2-ylmethyl)-1,3-benzothiazol-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClN2OS/c13-9-4-1-5-10-11(9)15-12(17-10)14-7-8-3-2-6-16-8/h1-6H,7H2,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MZQQWAVWLSFHLL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)Cl)N=C(S2)NCC3=CC=CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-N-(furan-2-ylmethyl)benzo[d]thiazol-2-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Cyclohexyl-2-[2-nitro-4-(trifluoromethyl)phenyl]sulfanyl-6-oxo-1H-pyrimidine-5-carbonitrile](/img/structure/B2857630.png)
![2-amino-4-(4-isopropylphenyl)-7-methyl-5-oxo-6-((tetrahydrofuran-2-yl)methyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile](/img/structure/B2857631.png)
![(1R,2R,4R)-bicyclo[2.2.2]oct-5-ene-2-carboxylic acid](/img/structure/B2857632.png)
![8-(2,3-dimethylphenyl)-1,6,7-trimethyl-3-phenethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B2857634.png)
![[3-(1H-Pyrazol-1-yl)benzyl]amine sulfate](/img/structure/B2857638.png)
![N-(2-(4-methoxyphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-phenylbutanamide](/img/structure/B2857645.png)
